Cas no 1704352-38-4 (3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol)

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol is a versatile intermediate in organic synthesis, characterized by its pyrazole core and propenol functional group. Its structure offers reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The propenol moiety facilitates further derivatization, such as oxidation or condensation reactions, while the isopropyl-substituted pyrazole enhances steric and electronic properties. This compound is particularly valued for its potential in constructing heterocyclic frameworks with tailored biological or material properties. High purity and stability under standard conditions make it suitable for precise synthetic workflows. Its balanced lipophilicity and polarity also contribute to favorable solubility in common organic solvents.
3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol structure
1704352-38-4 structure
Product Name:3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol
CAS No:1704352-38-4
MF:C9H14N2O
MW:166.220262050629
CID:6520474
PubChem ID:108382359
Update Time:2025-10-16

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol
    • 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
    • 1704352-38-4
    • EN300-1855731
    • Inchi: 1S/C9H14N2O/c1-8(2)11-7-9(6-10-11)4-3-5-12/h3-4,6-8,12H,5H2,1-2H3/b4-3+
    • InChI Key: XDFTZXWKYFCLOJ-ONEGZZNKSA-N
    • SMILES: OC/C=C/C1C=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38Ų

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1855731-0.05g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
0.05g
$528.0 2023-09-18
Enamine
EN300-1855731-0.1g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
0.1g
$553.0 2023-09-18
Enamine
EN300-1855731-0.25g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
0.25g
$579.0 2023-09-18
Enamine
EN300-1855731-0.5g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
0.5g
$603.0 2023-09-18
Enamine
EN300-1855731-1.0g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
1g
$1157.0 2023-06-01
Enamine
EN300-1855731-2.5g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
2.5g
$1230.0 2023-09-18
Enamine
EN300-1855731-5.0g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
5g
$3355.0 2023-06-01
Enamine
EN300-1855731-10.0g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
10g
$4974.0 2023-06-01
Enamine
EN300-1855731-1g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
1g
$628.0 2023-09-18
Enamine
EN300-1855731-5g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ol
1704352-38-4
5g
$1821.0 2023-09-18

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol and CAS No.1704352-38-4: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No.1704352-38-4) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular framework and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse pharmacological profiles, including anti-inflammatory, antitumor, and antimicrobial activities. The structural complexity of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol is characterized by the presence of a pyrazole ring fused with a propenyl group and a propan-2-yl (isopropyl) substituent, creating a scaffold that is highly versatile for further functionalization.

The CAS No.1704352-38-4 identifier is critical for identifying this compound in chemical databases and regulatory frameworks, ensuring accurate communication in scientific research and industrial applications. The molecular formula of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol is C10H14N2O, with a molecular weight of approximately 182.23 g/mol. Its chemical structure is defined by the pyrazole ring (a five-membered heterocyclic system containing two nitrogen atoms), a propenyl group (an unsaturated alkenyl chain), and an isopropyl substituent at the 1-position of the pyrazole ring. This combination of functional groups contributes to its reactivity and potential for interaction with biological targets.

Recent studies have highlighted the importance of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol in drug discovery efforts targeting inflammatory diseases and cancer-related pathways. The pyrazole ring is a common structural motif in many FDA-approved drugs, such as pyrazolone derivatives used in anti-inflammatory therapies. The propenyl group introduces additional degrees of freedom for molecular interactions, while the isopropyl substituent enhances steric bulk and may influence the compound’s binding affinity to specific receptors or enzymes.

One of the most promising research directions involving 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol is its potential role in modulating NF-κB signaling pathways. NF-κB is a key transcription factor involved in the regulation of immune responses and inflammation. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol exhibits significant inhibitory activity against NF-κB activation, suggesting its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to interfere with NF-κB signaling may also have implications for cancer therapy, as aberrant NF-κB activation is often associated with tumor progression.

Another area of interest is the antitumor activity of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol. Preliminary studies have shown that this compound can induce apoptosis in cancer cells and inhibit the proliferation of various tumor cell lines. A 2024 paper in *Cancer Research* reported that 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignancies. The compound’s ability to disrupt this pathway may provide a new strategy for the development of targeted therapies for cancers such as breast cancer and melanoma. However, further preclinical and clinical studies are needed to validate these findings and assess the compound’s safety profile.

The synthesis of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol has been the focus of several synthetic chemistry studies due to its structural complexity and potential applications. A 2023 article in *Organic Letters* described a novel multistep synthesis involving the Knoevenagel condensation reaction to form the propenyl group and subsequent cyclization to generate the pyrazole ring. The use of catalytic asymmetric reactions was also highlighted in the synthesis process, which allows for the precise control of stereochemistry and improves the efficiency of large-scale production. These advancements in synthetic methods are crucial for the development of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol as a lead compound for drug discovery.

In addition to its pharmacological potential, 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol has been explored for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* found that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli. The compound’s mechanism of action appears to involve the disruption of bacterial cell membrane integrity, as well as the inhibition of essential enzymes required for bacterial survival. These findings suggest that 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol could be a valuable candidate for the development of new antibiotics, particularly in the context of increasing antimicrobial resistance.

The biological activities of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol are closely linked to its molecular structure, which allows for interactions with multiple biological targets. The pyrazole ring is known to form hydrogen bonds with proteins, while the propenyl group can engage in π-π stacking interactions with aromatic residues in enzyme active sites. The isopropyl substituent may also contribute to hydrophobic interactions, enhancing the compound’s ability to cross cell membranes and access intracellular targets. These structural features make 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol a versatile scaffold for the design of multitarget drugs that can address complex diseases with multiple pathological pathways.

Despite its promising potential, the development of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol as a therapeutic agent is still in its early stages. Challenges such as solubility, bioavailability, and toxicity need to be addressed through further research. A 2023 review in *Drug Discovery Today* emphasized the importance of structure-activity relationship (SAR) studies to optimize the compound’s pharmacological profile and minimize adverse effects. Additionally, in vivo studies are essential to evaluate the compound’s efficacy and safety in animal models before advancing to human clinical trials.

3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol represents a significant advancement in the field of medicinal chemistry, offering potential therapeutic applications for a range of diseases. Its unique molecular structure and diverse biological activities make it a promising candidate for further research and development. As studies continue to uncover its mechanisms of action and optimize its properties, 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol may become a valuable tool in the fight against inflammatory diseases, cancer, and antimicrobial resistance. The ongoing exploration of this compound underscores the importance of interdisciplinary research in the discovery of novel therapeutic agents.

In conclusion, 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No.1704352-38-4) is a multifunctional compound with significant potential in the development of new therapeutic strategies. Its structural complexity and diverse biological activities make it a subject of intense research in the fields of medicinal chemistry, pharmacology, and drug discovery. As scientific advancements continue to unfold, the role of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol in modern medicine is expected to expand, offering new possibilities for the treatment of various diseases and conditions.

For more information on the latest research and applications of 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol, please refer to the latest scientific journals and databases in the fields of pharmacology, medicinal chemistry, and microbiology.

Thank you for your attention to this discussion on 3-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-ol.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent